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Compound of Interest

Compound Name: BM152054

Cat. No.: B1662703 Get Quote

Initial searches for the identifier "BM152054" in publicly available chemical databases and

safety data sheet (SDS) repositories did not yield a match. This identifier may be an internal

product code, a batch number, or a typographical error. Providing specific disposal procedures

without accurate identification of the chemical would be unsafe and could result in regulatory

non-compliance and significant safety risks.

The cornerstone of safe laboratory practice is the accurate identification of chemical

substances and a thorough understanding of their specific hazards. This information is

provided by the manufacturer in the Safety Data Sheet (SDS).

Therefore, before proceeding with any handling or disposal, it is imperative to identify the

chemical.

Immediate Action Required: Identify the Substance
Researchers, scientists, and drug development professionals must take the following steps to

ensure safe disposal:

Locate the Original Container: The manufacturer's label on the original container is the most

reliable source of information. It will provide the chemical name, manufacturer, and often a

product number that can be used to find the SDS.

Contact the Manufacturer or Supplier: If you have the product number or other identifying

information from the container, contact the manufacturer or supplier directly to request the
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Safety Data Sheet (SDS) for "BM152054".

Consult Your Environmental Health & Safety (EHS) Department: Your institution's EHS

department is a critical resource. Provide them with all available information. They are

trained to manage unidentified chemicals and can provide guidance compliant with local,

state, and federal regulations.

General Protocol for Laboratory Chemical Waste
Disposal
Once the chemical has been identified and the SDS has been obtained, a general procedure

for disposal can be followed in consultation with your institution's EHS office. The following is a

generalized workflow.

Information for EHS Consultation Description

Chemical Name
The full, unambiguous name of the chemical

from the SDS.

CAS Number
The unique Chemical Abstracts Service registry

number.

Physical State Solid, liquid, or gas.

Quantity The approximate volume or mass of the waste.

Hazards
Key hazards identified in the SDS (e.g.,

flammable, corrosive, toxic).

Container Type
The material and condition of the waste

container.

Experimental Protocols: General Chemical Waste
Segregation and Storage
The following is a generalized protocol for the segregation and temporary storage of chemical

waste pending disposal. This is not a substitute for the specific instructions in the chemical's

SDS.
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Personal Protective Equipment (PPE): Always wear appropriate PPE as specified in the

SDS, including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Container: Select a waste container that is chemically compatible with the substance,

in good condition, and has a secure, leak-proof lid.

Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical

name(s), and the associated hazards.

Segregation: Store the waste container in a designated satellite accumulation area. Ensure it

is segregated from incompatible materials as per the SDS.

Arrange Pickup: Contact your EHS department to schedule a waste pickup. Do not allow

waste to accumulate.

Mandatory Visualization: General Chemical Disposal
Workflow
The following diagram illustrates a standard, safety-first workflow for the disposal of any

laboratory chemical.
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Phase 1: Identification & Preparation

Phase 2: Safety & Compliance

Phase 3: Disposal Procedure

Start: Unwanted
Chemical 'BM152054'

1. Identify Chemical
- Check original container
- Contact manufacturer

Crucial First Step

2. Obtain Safety Data Sheet (SDS)

3. Consult Institutional
EHS Department

4. Don Appropriate PPE
(as per SDS)

5. Label Waste Container
- 'Hazardous Waste'

- Chemical Name & Hazards

6. Store in Designated
Satellite Accumulation Area

7. Schedule Waste Pickup
with EHS

End: Proper Disposal

Click to download full resolution via product page

Caption: General workflow for safe laboratory chemical disposal.
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To cite this document: BenchChem. [Critical Safety Notice: Chemical Identifier BM152054
Not Found]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662703#bm152054-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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